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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697 Get Quote

3-Chlorobutanal: A Technical Overview
IUPAC Name: 3-chlorobutanal[1] CAS Number: 81608-88-0[1][2]

This technical guide provides a summary of the available information for 3-Chlorobutanal,
geared towards researchers, scientists, and professionals in drug development. It should be

noted that while basic chemical properties are available, in-depth experimental data, detailed

protocols, and biological activity information are not readily found in publicly accessible

literature.

Chemical and Physical Properties
A summary of computed physical and chemical properties for 3-Chlorobutanal is presented

below. These values are typically predicted through computational models.
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Property Value Source

Molecular Formula C4H7ClO [1][2][3]

Molecular Weight 106.55 g/mol [1][3][4]

XLogP3 0.7 [1][2]

Hydrogen Bond Donor Count 0 [1][2]

Hydrogen Bond Acceptor

Count
1 [1][2]

Rotatable Bond Count 2 [1][2]

Exact Mass 106.0185425 Da [1][2]

Topological Polar Surface Area 17.1 Å² [1]

Heavy Atom Count 6 [1][2]

Complexity 44.8 [1][2]

Synthesis and Experimental Data
Synthesis
Detailed experimental protocols for the synthesis of 3-Chlorobutanal are not extensively

documented in the available literature. One source suggests a potential synthesis route

involving hydrogen chloride, formaldehyde, and 2-chloropropene, but a detailed methodology is

not provided.[2]

Spectroscopic Data
Experimentally determined spectroscopic data (NMR, IR, Mass Spectrometry) for 3-
Chlorobutanal is not readily available in public databases. While predicted data for related

compounds like 3-Chlorobutanamide exists, it is not directly transferable to 3-Chlorobutanal.
[5] For accurate characterization, experimental analysis would be required.

The general workflow for acquiring such data would follow standard analytical chemistry

procedures.
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General Spectroscopic Analysis Workflow

Sample Preparation

Spectroscopic Analysis

Data Interpretation

3-Chlorobutanal Sample

Dissolution in appropriate deuterated solvent (for NMR) or other suitable solvent

NMR Spectroscopy
(¹H, ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Structural Elucidation
(Chemical shifts, coupling constants)

Functional Group Identification
(Vibrational frequencies)

Molecular Weight & Fragmentation
(Mass-to-charge ratio)

Click to download full resolution via product page

General workflow for spectroscopic analysis.

Reactivity and Potential Applications
The reactivity of 3-Chlorobutanal can be inferred from its structure, which contains a reactive

aldehyde functional group and a chlorine atom. The aldehyde can participate in reactions such

as oxidation, reduction, and nucleophilic addition. The chloro- group can act as a leaving group

in nucleophilic substitution reactions. However, specific studies detailing the reactivity and

applications of 3-Chlorobutanal are limited.

Biological Activity and Signaling Pathways
There is no information available in the searched literature regarding the biological activity of 3-
Chlorobutanal or its interaction with any signaling pathways.
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Important Distinction: 3-Chlorobutanal vs.
Chlorobutanol
It is critical to distinguish 3-Chlorobutanal from a similarly named compound, Chlorobutanol

(1,1,1-trichloro-2-methyl-2-propanol, CAS No. 57-15-8).[6] Chlorobutanol is a well-documented

preservative, sedative, and local anesthetic with a different chemical structure and distinct

physical and biological properties.[6][7] Much of the readily available literature, including

detailed synthesis protocols and biological effects, pertains to Chlorobutanol and should not be

confused with 3-Chlorobutanal.[6][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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